Cas no 2137101-01-8 ((1R,2R)-2-(2-Chlorophenyl)-1-methylcyclopropane-1-carboxylic acid)

• Product Name: (1R,2R)-2-(2-Chlorophenyl)-1-methylcyclopropane-1-carboxylic acid
• CAS No: 2137101-01-8
• MF: C₁₁H₁₁ClO₂
• MW: 210.656842470169
• CID: 6594775
• PubChem ID: 94256401
• Update Time: 2025-05-21

(1R,2R)-2-(2-Chlorophenyl)-1-methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-2-(2-Chlorophenyl)-1-methylcyclopropane-1-carboxylic acid
• 2137101-01-8
• EN300-705377

• Inchi： 1S/C11H11ClO2/c1-11(10(13)14)6-8(11)7-4-2-3-5-9(7)12/h2-5,8H,6H2,1H3,(H,13,14)/t8-,11+/m0/s1
• InChI Key： GXFJQIUPKJTHTM-GZMMTYOYSA-N
• SMILES： ClC1C=CC=CC=1[C@@H]1C[C@]1(C(=O)O)C

Computed Properties

• Exact Mass: 210.0447573g/mol
• Monoisotopic Mass: 210.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (1R,2R)-2-(2-Chlorophenyl)-1-methylcyclopropane-1-carboxylic acid

Research Brief on (1R,2R)-2-(2-Chlorophenyl)-1-methylcyclopropane-1-carboxylic acid (CAS: 2137101-01-8)

In recent years, the compound (1R,2R)-2-(2-Chlorophenyl)-1-methylcyclopropane-1-carboxylic acid (CAS: 2137101-01-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral cyclopropane derivative has shown promising potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting neurological disorders and inflammatory diseases. The unique stereochemistry of this compound, combined with its structural rigidity, makes it an attractive scaffold for drug discovery efforts.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a precursor for the synthesis of potent gamma-aminobutyric acid (GABA) receptor modulators. The research team demonstrated that the (1R,2R) configuration was critical for maintaining high binding affinity to GABA-A receptors, with the 2-chlorophenyl group contributing to enhanced lipophilicity and blood-brain barrier penetration. Molecular docking studies revealed specific interactions between the carboxylic acid moiety and key amino acid residues in the receptor binding pocket.

Further investigations have highlighted the compound's utility in developing anti-inflammatory agents. A recent patent application (WO2023056789) describes derivatives of 2137101-01-8 that exhibit selective inhibition of cyclooxygenase-2 (COX-2) with minimal gastrointestinal side effects. The methylcyclopropane core appears to confer metabolic stability while the chlorophenyl group contributes to target specificity. These findings suggest potential applications in treating chronic inflammatory conditions with improved safety profiles.

From a synthetic chemistry perspective, significant progress has been made in optimizing the production of this chiral building block. A 2024 publication in Organic Process Research & Development reports an asymmetric synthesis route achieving >99% enantiomeric excess using a novel chiral auxiliary. This advancement addresses previous challenges in obtaining the desired stereoisomer in high purity, which had limited large-scale pharmaceutical applications.

Ongoing preclinical studies are evaluating the pharmacokinetic properties of drug candidates derived from this scaffold. Early results indicate favorable oral bioavailability and tissue distribution patterns, particularly in the central nervous system. However, researchers note that further structural modifications may be necessary to optimize metabolic stability and reduce potential cytochrome P450 interactions observed in some derivatives.

The compound's mechanism of action appears to extend beyond initial receptor binding hypotheses. Recent proteomic studies suggest that certain derivatives may modulate protein-protein interactions involved in neuroinflammatory pathways. This multi-target potential could explain the broad therapeutic effects observed in animal models of neurodegenerative diseases.

As research progresses, 2137101-01-8 continues to demonstrate versatility as a pharmaceutical building block. Its applications now extend to radiopharmaceutical development, with fluorine-18 labeled analogs being investigated as PET tracers for imaging neuroinflammation. The compound's future in drug discovery appears promising, with several candidates currently in preclinical development pipelines.